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Compound of Interest

Compound Name: 4-Azido-2-chloro-1-methylbenzene

Cat. No.: B1280736 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 4-Azido-2-chloro-1-methylbenzene. It is intended for researchers, scientists,

and professionals in the field of drug development and organic synthesis. This document

details a plausible synthetic route with experimental protocols, summarizes key

physicochemical properties, and provides visualizations of its chemical structure and synthesis

workflow.

Core Compound Information
4-Azido-2-chloro-1-methylbenzene is an aromatic organic compound featuring an azide, a

chloro, and a methyl group attached to a benzene ring. Its chemical structure makes it a

potentially valuable intermediate in the synthesis of various nitrogen-containing heterocyclic

compounds and as a photoaffinity labeling reagent in chemical biology.

Below is a diagram illustrating the chemical structure of 4-Azido-2-chloro-1-methylbenzene.

Figure 1: Chemical structure of 4-Azido-2-chloro-1-methylbenzene.

Physicochemical Properties
A summary of the key physicochemical properties for 4-Azido-2-chloro-1-methylbenzene and

its precursor, 2-chloro-4-methylaniline, are presented in the tables below.

Table 1: Properties of 4-Azido-2-chloro-1-methylbenzene
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Property Value Source

CAS Number 357292-37-6 [1]

Molecular Formula C₇H₆ClN₃ [1]

Molecular Weight 167.60 g/mol [1]

Appearance
Not specified (likely an oil or

low-melting solid)
Inferred

Purity Available as ≥98% [2]

Table 2: Properties of the Synthetic Precursor, 2-Chloro-4-methylaniline

Property Value Source

CAS Number 615-65-6 [3]

Molecular Formula C₇H₈ClN [4]

Molecular Weight 141.60 g/mol [4]

Appearance Liquid [4]

Boiling Point 223-225 °C [4]

Melting Point 7 °C [4]

Density 1.151 g/mL at 25 °C [4]

Synthesis and Experimental Protocols
The synthesis of 4-Azido-2-chloro-1-methylbenzene can be achieved through a two-step

process starting from 2-chloro-4-methylaniline. The first step involves the diazotization of the

aniline to form a diazonium salt, which is then converted to the corresponding azide in the

second step by reaction with sodium azide.

The following diagram illustrates the synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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